Cas no 1340411-94-0 (3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]-)

• Product Name: 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]-
• CAS No: 1340411-94-0
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5272843
• Update Time: 2025-05-24

3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 5-(2-Isopropylthiazol-4-yl)furan-3-carboxylic acid
• 5-[2-(propan-2-yl)-1,3-thiazol-4-yl]furan-3-carboxylic acid
• 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]-

• Inchi： 1S/C11H11NO3S/c1-6(2)10-12-8(5-16-10)9-3-7(4-15-9)11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： XQJYSEGVSNLKCH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC(C(=O)O)=CO2)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6

Additional information on 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]-

Comprehensive Overview of 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- (CAS No. 1340411-94-0)

The compound 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- (CAS No. 1340411-94-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound features a furancarboxylic acid backbone coupled with a thiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to the unique structural properties imparted by the 1-methylethyl (isopropyl) group and the thiazolyl ring, which are known to enhance molecular interactions in drug design.

In recent years, the demand for heterocyclic compounds like 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- has surged, driven by their role in developing pharmaceutical intermediates and agrochemicals. A common query among scientists is: "What are the synthetic routes for 3-Furancarboxylic acid derivatives?" This compound is often synthesized via multi-step organic reactions, including condensation and cyclization, to achieve high purity and yield. Its CAS No. 1340411-94-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers.

The thiazole component in this molecule is a hotspot for drug discovery, as it mimics bio-relevant motifs found in natural products. For instance, 5-[2-(1-methylethyl)-4-thiazolyl]- derivatives are being explored for their anti-inflammatory and antimicrobial properties. A trending topic in 2024 is the integration of AI-driven molecular modeling to predict the bioactivity of such compounds, reducing lab trial costs. Users frequently search for "thiazole-based drug candidates 2024" or "furancarboxylic acid applications in medicine," reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- is also valued for its role in advanced material synthesis. Its aromatic and heterocyclic structure contributes to the development of organic semiconductors and photoactive materials. Searches like "thiazole-furan copolymers for OLEDs" highlight its potential in renewable energy technologies. The compound’s stability and functional groups make it a candidate for green chemistry initiatives, aligning with global sustainability goals.

Quality control and analytical characterization are vital for CAS No. 1340411-94-0. Techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structure. Researchers often ask: "How to analyze furancarboxylic acid derivatives?" Robust protocols are essential, given the compound’s sensitivity to environmental factors. Proper storage under inert conditions is recommended to preserve its integrity for long-term use.

In summary, 3-Furancarboxylic acid, 5-[2-(1-methylethyl)-4-thiazolyl]- represents a bridge between traditional organic chemistry and modern applications. Its dual utility in life sciences and material engineering underscores its importance. As innovation accelerates, this compound will likely remain a focal point for answering queries like "emerging heterocycles in drug development" and "sustainable chemical synthesis."